4-fluoro-3-(2-fluoropropan-2-yl)benzoic acid
Overview
Description
“4-fluoro-3-(2-fluoropropan-2-yl)benzoic acid” is a chemical compound with the molecular formula C10H10F2O2 . It is a derivative of benzoic acid, which is a type of carboxylic acid .
Molecular Structure Analysis
The molecular structure of “4-fluoro-3-(2-fluoropropan-2-yl)benzoic acid” can be represented by the InChI code:1S/C10H11FO2/c1-6(2)7-3-4-8(10(12)13)9(11)5-7/h3-6H,1-2H3,(H,12,13) . This indicates that the molecule consists of a benzoic acid group with fluorine and isopropyl groups attached to the benzene ring.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-3-(2-fluoropropan-2-yl)benzoic acid involves the introduction of a fluorine atom at the 4-position of benzoic acid followed by the addition of a 2-fluoropropan-2-yl group at the 3-position. The final product is obtained by the reaction of the intermediate with a suitable acid.", "Starting Materials": [ "4-chlorobenzoic acid", "potassium fluoride", "2-fluoropropan-2-ol", "thionyl chloride", "triethylamine", "dimethylformamide", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Conversion of 4-chlorobenzoic acid to 4-fluorobenzoic acid by treatment with potassium fluoride in dimethylformamide.", "Step 2: Conversion of 4-fluorobenzoic acid to 4-fluoro-3-(hydroxymethyl)benzoic acid by treatment with 2-fluoropropan-2-ol and thionyl chloride in the presence of triethylamine.", "Step 3: Conversion of 4-fluoro-3-(hydroxymethyl)benzoic acid to 4-fluoro-3-(2-fluoropropan-2-yl)benzoic acid by treatment with sodium hydroxide in water and ethyl acetate.", "Step 4: Acidification of the reaction mixture with hydrochloric acid to obtain the final product, 4-fluoro-3-(2-fluoropropan-2-yl)benzoic acid." ] } | |
CAS RN |
1782468-92-1 |
Product Name |
4-fluoro-3-(2-fluoropropan-2-yl)benzoic acid |
Molecular Formula |
C10H10F2O2 |
Molecular Weight |
200.2 |
Purity |
95 |
Origin of Product |
United States |
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